![molecular formula C23H16N4O2 B2995451 2-phenyl-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one CAS No. 1185112-63-3](/img/structure/B2995451.png)
2-phenyl-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
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Description
2-phenyl-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one is a synthetic compound that has gained significant attention in scientific research. This compound belongs to the class of phthalazinone derivatives and has shown promising results in various biological studies.
Scientific Research Applications
Antimicrobial Activity
Research has explored the synthesis and antimicrobial activity of phthalazinone derivatives, revealing their potential as antibacterial and antifungal agents. For instance, some compounds were synthesized and tested for antimicrobial activities against various bacteria and fungi strains, with several showing notable antimicrobial activity (El-hashash et al., 2012), (Sridhara et al., 2010).
Antiproliferative and Anticancer Activity
Some phthalazinone derivatives have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. Studies have shown that these compounds can induce apoptosis and arrest cell cycle progression in cancer cells, making them potential candidates for anticancer studies. Derivatives have been tested against liver and breast cancer cell lines, showing significant and selective anti-proliferative activity without harming normal fibroblasts (Hekal et al., 2020).
Synthesis and Characterization
The synthesis and spectral characterization of phthalazinone derivatives provide foundational knowledge for further applications. These compounds are synthesized through various chemical reactions, and their structures are confirmed by spectral data. This research contributes to the understanding of their potential uses in medicinal chemistry and other fields (Mahmoud et al., 2012).
Liquid Crystalline Properties
The study of the liquid crystalline properties of oxadiazole derivatives, including those structurally related to phthalazinone compounds, has shown that certain derivatives exhibit liquid crystalline behavior. This finding suggests potential applications in the development of liquid crystal displays and other electronic devices (Ali et al., 2018).
properties
IUPAC Name |
4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N4O2/c1-15-11-13-16(14-12-15)21-24-22(29-26-21)20-18-9-5-6-10-19(18)23(28)27(25-20)17-7-3-2-4-8-17/h2-14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTUYAVBTSOXCMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenyl-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one |
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